Cas no 1415559-40-8 (2(1H)-Isoquinolinecarboxylic acid, 3,4-dihydro-6-nitro-, ethyl ester)

• Product Name: 2(1H)-Isoquinolinecarboxylic acid, 3,4-dihydro-6-nitro-, ethyl ester
• CAS No: 1415559-40-8
• MF: C₁₂H₁₄N₂O₄
• MW: 250.25
• CID: 4595279
• Update Time: 2025-06-14

2(1H)-Isoquinolinecarboxylic acid, 3,4-dihydro-6-nitro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Isoquinolinecarboxylic acid, 3,4-dihydro-6-nitro-, ethyl ester

• Inchi： 1S/C12H14N2O4/c1-2-18-12(15)13-6-5-9-7-11(14(16)17)4-3-10(9)8-13/h3-4,7H,2,5-6,8H2,1H3
• InChI Key： IEJSMEJIIUMQCQ-UHFFFAOYSA-N
• SMILES： O=C(OCC)N1CCC2C=C(C=CC=2C1)[N+](=O)[O-]

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 2(1H)-Isoquinolinecarboxylic acid, 3,4-dihydro-6-nitro-, ethyl ester

Research Brief on 2(1H)-Isoquinolinecarboxylic acid, 3,4-dihydro-6-nitro-, ethyl ester (CAS: 1415559-40-8)

The compound 2(1H)-Isoquinolinecarboxylic acid, 3,4-dihydro-6-nitro-, ethyl ester (CAS: 1415559-40-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of more complex molecules with potential pharmacological properties. Its unique structural features, including the nitro group and the ethyl ester moiety, make it a versatile building block for the development of novel therapeutics. Researchers have explored its utility in the synthesis of inhibitors targeting various enzymes, such as kinases and proteases, which are implicated in numerous diseases.

One of the most notable advancements involves the use of 2(1H)-Isoquinolinecarboxylic acid, 3,4-dihydro-6-nitro-, ethyl ester in the development of anti-inflammatory agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory effects on pro-inflammatory cytokines, suggesting its potential as a lead compound for treating inflammatory disorders. The study employed in vitro and in vivo models to validate these findings, providing a robust foundation for further research.

In addition to its anti-inflammatory properties, this compound has also been investigated for its potential in oncology. Preliminary data from a 2024 study in Bioorganic & Medicinal Chemistry Letters indicate that certain analogs of 2(1H)-Isoquinolinecarboxylic acid, 3,4-dihydro-6-nitro-, ethyl ester show promising activity against cancer cell lines, particularly those resistant to conventional chemotherapy. The mechanism of action appears to involve the disruption of cellular signaling pathways critical for tumor survival and proliferation.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of this compound. Researchers are actively working on structural modifications to enhance its bioavailability and reduce potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, 2(1H)-Isoquinolinecarboxylic acid, 3,4-dihydro-6-nitro-, ethyl ester (CAS: 1415559-40-8) represents a promising scaffold for the development of novel therapeutics. Its diverse biological activities and synthetic versatility make it a valuable candidate for further investigation. Future research should focus on elucidating its precise mechanisms of action and exploring its potential in combination therapies.